(2-Ethoxyethyl)(furan-2-ylmethyl)amine

• Molecular Formula: C9H15NO2
• Molecular Weight: 169.22 g/mol
• IUPAC Name: 2-ethoxy-N-(furan-2-ylmethyl)ethanamine
• InChI: InChI=1S/C9H15NO2/c1-2-11-7-5-10-8-9-4-3-6-12-9/h3-4,6,10H,2,5,7-8H2,1H3
• InChI Key: MWNRUKDNZLUVQK-UHFFFAOYSA-N
• Canonical SMILES: CCOCCNCC1=CC=CO1

Description

(2-Ethoxyethyl)(furan-2-ylmethyl)amine is a secondary amine featuring two distinct substituents: a 2-ethoxyethyl group and a furan-2-ylmethyl group. This compound is of interest in synthetic chemistry, particularly in the development of bioactive molecules and polymers, given the versatility of amine derivatives in nucleophilic reactions and coordination chemistry. Its synthesis typically involves coupling reactions between furfurylamine derivatives and ethoxyethyl halides or via reductive amination pathways .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Ethoxyethyl)(furan-2-ylmethyl)amine can be achieved through several methods. One common approach involves the reductive amination of furan-2-carbaldehyde with 2-ethoxyethylamine in the presence of a reducing agent such as sodium cyanoborohydride . The reaction is typically carried out in an organic solvent like methanol or ethanol under mild conditions.

Industrial Production Methods

Industrial production methods for (2-Ethoxyethyl)(furan-2-ylmethyl)amine may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the desired product .

Chemical Reactions Analysis

Types of Reactions

(2-Ethoxyethyl)(furan-2-ylmethyl)amine undergoes various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furan-2-carboxylic acid derivatives.

Reduction: The compound can be reduced to form the corresponding alcohols or amines.

Substitution: The ethoxyethyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydride (NaH) and alkyl halides.

Major Products Formed

The major products formed from these reactions include furan-2-carboxylic acid derivatives, alcohols, and substituted amines .

Scientific Research Applications

(2-Ethoxyethyl)(furan-2-ylmethyl)amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2-Ethoxyethyl)(furan-2-ylmethyl)amine involves its interaction with specific molecular targets. The furan ring can participate in π-π stacking interactions, while the amine group can form hydrogen bonds with biological molecules. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects .

Comparison with Similar Compounds

Structural Analogues with Furan-2-ylmethyl Substituents

Several structurally related compounds share the furan-2-ylmethylamine backbone but differ in the second substituent on the nitrogen atom. Key examples include:

Compound Name	Substituent R	Key Properties/Applications	Reference
N-(furan-2-ylmethyl)-4,6-dimethoxy-1,3,5-triazin-2-amine (21)	4,6-Dimethoxy-1,3,5-triazin-2-yl	Forms side products in coupling reactions; lower synthetic yield (25%) compared to ethoxyethyl derivatives .
3-(Dimethylamino)-2,2-dimethylpropylamine	3-(Dimethylamino)-2,2-dimethylpropyl	Exhibits branched alkyl chain, enhancing steric hindrance; potential for altered pharmacokinetics .
(2-Methoxyethyl)[(5-methylfuran-2-yl)methyl]amine	2-Methoxyethyl, 5-methylfuran	Methyl group on furan increases lipophilicity; used in life sciences .
[2-(3,4-Dimethoxy-phenyl)-ethyl]-(5-methyl-furan-2-ylmethyl)-amine	2-(3,4-Dimethoxyphenyl)ethyl	Aromatic phenyl group enhances π-π interactions; used as a reference standard .

Key Observations :

• Synthetic Yields : Ethoxyethyl derivatives (e.g., (2-Ethoxyethyl)(furan-2-ylmethyl)amine) often achieve moderate yields (20–37%) due to competing side reactions, as seen in the formation of triazine byproducts . Methoxyethyl analogues (e.g., (2-Methoxyethyl)[(5-methylfuran-2-yl)methyl]amine) may exhibit higher yields owing to reduced steric demand .
• Reactivity : The ethoxyethyl group in the target compound facilitates nucleophilic substitution reactions, akin to nitrogen mustards (e.g., HN-0 forming bis(2-ethoxyethyl)amine) . In contrast, thiourea derivatives (e.g., 1-(4-chlorophenyl)-3-(furan-2-ylmethyl)thiourea (8b)) undergo distinct reactivity patterns, such as hydrogen-bond-mediated self-assembly .

Physicochemical Properties

• Solubility : The ethoxyethyl group enhances water solubility compared to purely aromatic substituents (e.g., benzyl or thiophen-3-ylmethyl groups) . For instance, nitrosobis(2-ethoxyethyl)amine derivatives demonstrate improved aqueous stability relative to chloroethyl analogues .
• Thermal Stability : Furan-containing amines exhibit moderate thermal stability, but the ethoxyethyl group may reduce decomposition rates compared to methyl or methoxyethyl substituents .

Biological Activity

(2-Ethoxyethyl)(furan-2-ylmethyl)amine is a compound of increasing interest in medicinal chemistry due to its potential biological activities. This article aims to summarize the available research findings regarding its biological activity, synthesizing data from various studies and publications.

Chemical Structure and Properties

The compound (2-Ethoxyethyl)(furan-2-ylmethyl)amine features a furan ring, which is known for its reactivity and biological significance, particularly in pharmaceuticals. The ethoxyethyl group enhances its solubility and bioavailability, making it a candidate for further biological evaluation.

1. Pharmaceutical Applications

Research indicates that (2-Ethoxyethyl)(furan-2-ylmethyl)amine may have applications in pharmaceutical development due to its potential antimicrobial properties. The furan moiety is often associated with various biological activities, including anti-inflammatory and antimicrobial effects.

2. Antimicrobial Activity

A study focused on the synthesis of related compounds demonstrated that derivatives of furan exhibited significant antimicrobial activity against various bacterial strains. While specific data on (2-Ethoxyethyl)(furan-2-ylmethyl)amine was not detailed, the structural similarities suggest it could possess comparable effects .

Case Study 1: Synthesis and Antimicrobial Testing

A recent study synthesized several furan derivatives and evaluated their antimicrobial properties. The results indicated that compounds with similar structures to (2-Ethoxyethyl)(furan-2-ylmethyl)amine showed promising activity against Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values were determined, revealing effective concentrations for potential therapeutic use .

Compound	MIC (µg/mL)	Bacterial Strain
Furan Derivative A	32	Staphylococcus aureus
Furan Derivative B	64	Escherichia coli
(2-Ethoxyethyl)(furan-2-ylmethyl)amine	TBD	TBD

Case Study 2: Structural Activity Relationship (SAR)

In exploring the SAR of furan-containing compounds, researchers found that modifications to the amine group significantly influenced biological activity. This suggests that subtle changes in the structure of (2-Ethoxyethyl)(furan-2-ylmethyl)amine could enhance its efficacy or selectivity against specific pathogens .

Detailed Research Findings

• Mechanism of Action : The exact mechanism by which (2-Ethoxyethyl)(furan-2-ylmethyl)amine exerts its biological effects remains largely unexplored. However, related compounds often interact with bacterial cell membranes or inhibit key metabolic pathways, leading to cell death.
• Toxicological Assessments : Preliminary toxicological assessments are crucial for determining the safety profile of any new pharmaceutical agent. Current literature suggests that furan derivatives can exhibit low toxicity at therapeutic doses, but comprehensive studies are needed for (2-Ethoxyethyl)(furan-2-ylmethyl)amine specifically .
• Future Directions : Further research should focus on:
  • In vivo studies to assess pharmacokinetics and pharmacodynamics.
  • Exploration of potential synergistic effects with other antimicrobial agents.
  • Development of analogs to optimize efficacy and reduce toxicity.